Cas no 139228-12-9 (tert-butyl cis-5-methylene-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate)

• Product Name: tert-butyl cis-5-methylene-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate
• CAS No: 139228-12-9
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 1264154
• PubChem ID: 11085427
• Update Time: 2025-04-20

tert-butyl cis-5-methylene-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, hexahydro-5-methylene-,1,1-dimethylethyl ester, cis-
• tert-butyl cis-5-methylene-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate
• SCHEMBL371754
• tert-Butyl cis-5-methylenehexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• tert-Butylcis-5-methylenehexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• 1,1-dimethylethyl (3aR,6aS)-5-methylidenehexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• 1,1-dimethylethyl(3aR,6aS)-5-methylidenehexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• AT21590
• 1,1-dimethylethyl (3aR,6aS)-5-methylidenehexahydrocyclopenta[c]pyrrole-2(1H)carboxylate
• EN300-7322756
• 139228-12-9
• AKOS015901610
• QCJGDXIONIXKEH-PHIMTYICSA-N
• DB-309859
• tert-butyl (3aR,6aS)-5-methylidene-octahydrocyclopenta[c]pyrrole-2-carboxylate
• (3Ar,6as)-tert-butyl5-methylenehexahydrocyclopenta[c]pyrrole-2(1h)-carboxylate
• (3ar,6as)-Tert-Butyl 5-Methylenehexahydrocyclopenta[C]Pyrrole-2(1h)-Carboxylate

• Inchi： 1S/C13H21NO2/c1-9-5-10-7-14(8-11(10)6-9)12(15)16-13(2,3)4/h10-11H,1,5-8H2,2-4H3/t10-,11+
• InChI Key： QCJGDXIONIXKEH-PHIMTYICSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]2CC(=C)C[C@H]2C1)=O

Computed Properties

• Exact Mass: 223.15733
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54